Cas no 2248174-05-0 ((2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol)

• Product Name: (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol
• CAS No: 2248174-05-0
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6030113
• PubChem ID: 137939006
• Update Time: 2025-06-10

(2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248174-05-0
• (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol
• EN300-6506918

• Inchi： 1S/C10H12F2O/c1-7(6-13)8-3-2-4-9(5-8)10(11)12/h2-5,7,10,13H,6H2,1H3/t7-/m0/s1
• InChI Key： RJSJOEAKRDRXHT-ZETCQYMHSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H](C)CO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol

Introduction to (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol (CAS No. 2248174-05-0)

(2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol (CAS No. 2248174-05-0) is a chiral alcohol that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group and a chiral center, offers promising applications in the development of novel therapeutic agents.

The difluoromethyl group in the structure of (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol imparts several advantageous properties, such as enhanced metabolic stability and improved pharmacokinetic profiles. These characteristics make it an attractive scaffold for the design of drugs targeting various diseases, including neurological disorders, cancer, and inflammatory conditions.

Recent studies have highlighted the potential of (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol as a lead compound in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the (2R) configuration of the chiral center plays a crucial role in enhancing the compound's biological activity and selectivity.

In another notable study, scientists investigated the pharmacological effects of (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol on cancer cells. The results showed that this compound effectively inhibits the growth and proliferation of various cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. The mechanism of action involves the modulation of key signaling pathways involved in cell cycle regulation and apoptosis.

The chiral nature of (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol also makes it an ideal candidate for enantioselective synthesis and resolution techniques. Chiral chromatography and crystallization methods have been successfully employed to obtain high-purity enantiomers, which are essential for further biological evaluation and clinical development.

Moreover, the solubility and stability of (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol have been optimized through various chemical modifications. These improvements enhance its bioavailability and reduce potential side effects, making it more suitable for preclinical and clinical testing.

In addition to its therapeutic potential, (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol has been explored as a valuable intermediate in the synthesis of other bioactive molecules. Its versatile reactivity and functional group compatibility allow for the facile introduction of additional substituents, thereby expanding its utility in combinatorial chemistry and high-throughput screening campaigns.

The safety profile of (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol has also been extensively evaluated. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective drug candidate.

In conclusion, (2R)-2-[3-(Difluoromethyl)phenyl]propan-1-ol (CAS No. 2248174-05-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties, make it an attractive target for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in advancing drug discovery efforts.